Cas no 2346620-55-9 (2',3'-O-(1-Methylethylidene)uridine 4-Oxime 5'-(2-Methylpropanoate))

• Product Name: 2',3'-O-(1-Methylethylidene)uridine 4-Oxime 5'-(2-Methylpropanoate)
• CAS No: 2346620-55-9
• MF: C₁₆H₂₃N₃O₇
• MW: 369.37
• MDL: MFCD33023618
• CID: 4763298
• PubChem ID: 142604243
• Update Time: 2026-02-26

2',3'-O-(1-Methylethylidene)uridine 4-Oxime 5'-(2-Methylpropanoate) Chemical and Physical Properties

Names and Identifiers

• ((3aR,4R,6R,6aR)-6-((E)-4-(hydroxyimino)-2-oxo-3,4-dihydropyrimidin-1(2H)-yl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)methyl isobutyrate
• ((3aR,4R,6R,6aR)-6-(4-(hydroxyamino)-2-oxopyrimidin-1(2H)-yl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)methyl isobutyrate
• URIDINE,2',3'-O-(1-METHYLETHYLIDENE)-,4-OXIMEChemicalbook,5'-(2-METHYLPROPANOATE)
• Molnupiravir n-1
• ((3aR,4R,6R,6aR)-6-(4-(hydroxyamino)-2-oxopyrimidin-1(2H)-yl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3
• ((3aR,4R,6R,6aR)-6-(4-(hydroxyamino)-2-oxopyrimidin-1(2H)-yl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)methyl
• Molnupiravir Impurity 11
• [(3aR,4R,6R,6aR)-6-[(Z)-4-(Hydroxyimino)-2-oxo-3,4-dihydropyrimidin-1(2H)-yl]-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl]methyl Isobutyrate
• 2',3'-O-(1-Methylethylidene)uridine 4-Oxime 5'-(2-Methylpropanoate)
• AS-84913
• CS-0143221
• SCHEMBL26422882
• 2',?3'-?O-?(1-?Methylethylidene)?uridine 4-?Oxime 5'-?(2-?Methylpropanoate)
• ((3AR,4R,6R,6aR)-6-(4-(hydroxyimino)-2-oxo-3,4-dihydropyrimidin-1(2H)-yl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)methyl isobutyrate
• [(3aR,4R,6R,6aR)-4-[4-(hydroxyamino)-2-oxopyrimidin-1-yl]-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-6-yl]methyl 2-methylpropanoate
• [(3aR,4R,6R,6aR)-6-[(4E)-4-(hydroxyimino)-2-oxo-1,2,3,4-tetrahydropyrimidin-1-yl]-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-yl]methyl 2-methylpropanoate
• 2346620-55-9

• MDL： MFCD33023618
• Inchi： InChI=1S/C16H23N3O7/c1-8(2)14(20)23-7-9-11-12(26-16(3,4)25-11)13(24-9)19-6-5-10(18-22)17-15(19)21/h5-6,8-9,11-13,22H,7H2,1-4H3,(H,17,18,21)/t9-,11-,12-,13-/m1/s1
• InChI Key： MNKXNZQOZRWRKB-OJAKKHQRSA-N
• SMILES： CC(C)C(=O)OCC1C2C(C(O1)N3C=CC(=NC3=O)NO)OC(O2)(C)C

Computed Properties

• Exact Mass: 369.15360008g/mol
• Monoisotopic Mass: 369.15360008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 646
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 119Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• pka: 8.16±0.20(Predicted)